2-Amino-4-hydroxybenzothiazole
Overview
Description
2-Amino-4-hydroxybenzothiazole is a compound that belongs to the benzothiazole family, characterized by a benzene ring fused to a thiazole ring, which is a five-membered ring containing both sulfur and nitrogen. The presence of amino and hydroxy substituents on the benzothiazole ring can significantly alter the compound's chemical and physical properties, as well as its potential applications in various fields, including medicinal chemistry and materials science.
Synthesis Analysis
The synthesis of 2-aminobenzothiazoles has been extensively studied, with various methods developed to construct these compounds. A metal-free process using catalytic iodine and molecular oxygen as the oxidant under mild conditions has been reported for the synthesis of various 2-aminobenzothiazoles, including 2-amino-4-hydroxybenzothiazole derivatives . Another approach involves the aminyl radical addition to aryl isothiocyanates under metal-free conditions, using formamides as amino sources . Additionally, a synthesis from anilines, sulfur monochloride, and isocyanides has been described, with the key step being an iodine-catalyzed insertion of isocyanides into the S-S bond of hydrolyzed Herz salts . A sustainable synthesis through cascade reactions of isothiocyanatobenzenes with amines using iodine as a catalyst and oxygen as an oxidant has also been presented . Copper-catalyzed synthesis from 2-iodophenyl isocyanides, potassium sulfide, and amines has been developed to construct one C-N bond and two C-S bonds in a step reaction .
Molecular Structure Analysis
The molecular structure of 2-amino-4-methoxybenzothiazole, a derivative of 2-amino-4-hydroxybenzothiazole, has been investigated using various spectroscopic techniques, including FTIR, FT-Raman, UV-Visible, and NMR spectroscopies. Density functional theory (DFT) studies have been carried out to determine the structural, thermodynamical, vibrational, and electronic characteristics of the compound .
Chemical Reactions Analysis
2-Aminobenzothiazoles exhibit a range of chemical reactivities, including the ability to undergo coupling with superelectrophilic compounds. For instance, the reactions of 2-aminothiazoles with 4,6-dinitrobenzofuroxan (DNBF) have been studied, revealing that these thiazoles behave preferentially as carbon rather than nitrogen nucleophiles . The chemistry of 2-aminobenzothiazoles has been extensively reviewed, highlighting their synthetic methods and chemical reactions, including reactions at the amino substituent and reactions involving the nitrogen in the formal amidine system to give fused heterocyclic systems .
Physical and Chemical Properties Analysis
The physical and chemical properties of 2-amino-4-hydroxybenzothiazole derivatives have been explored in the context of their potential as dual inhibitors of 5-lipoxygenase and thromboxane A2 synthetase. The introduction of substituents has been shown to impart dual inhibitory activity against the production of leukotriene B4 and thromboxane A2, with structure-activity relationship studies revealing the importance of substituent positioning for enzyme inhibition . The reactions of 2-aminobenzothiazoles with ethylene chlorohydrin have also been investigated, leading to the formation of various products and providing insights into the reactivity of these compounds10.
Scientific Research Applications
-
Synthesis and Transformations of Benzothiazole Derivatives
- Field : Organic Chemistry
- Application Summary : 2-Amino substituted benzothiazoles are biologically active and industrially demanded compounds. They are highly reactive building blocks for organic and organoelement synthesis, including the synthesis of pharmacologically active heterocycles .
- Methods : Newly developed synthesis methods can be divided into conventional multistep processes and one-pot, atom economy procedures, realized using green chemistry principles and simple reagents .
- Results : The easy functionalization of the 2-NH2 groups and the benzene ring of the benzothiazole moiety allows for a wide variety of aromatic azoles .
-
Design of Spiroheterocycles
- Field : Organic Chemistry
- Application Summary : A strategy for the design of spiroheterocycles annulated with biologically active fragments was developed .
- Methods : This was demonstrated with the pseudo-four-component reaction of 2-amino-6-bromo-4-methylbenzothiazole, 4-anisaldehyde and 4-hydroxycoumarine in the presence of sulfamic acid .
- Results : The result of this application is not explicitly mentioned in the source .
-
Pharmacological Activities
- Field : Pharmacology
- Application Summary : 2-Aminobenzothiazole scaffolds are fascinating for multiple applications in both synthetic organic chemistry and biological fields due to their potent pharmacological activities .
- Methods : A large number of efforts have been made to develop a wide range of methodologies for the synthesis of 2-aminobenzothiazole and its derivatives .
- Results : 2-Aminobenzothiazole significantly serves as a reactant or a reaction intermediate for affording various fused heterocycles .
-
Heterocyclic Compounds
- Field : Organic Chemistry
- Application Summary : In the past few decades, heterocyclic compounds and their derivatives have gained popularity due to their prominent medicinal importance. The versatile and synthetically accessible 2-aminobenzothiazole scaffolds are quite fascinating for multiple applications in both synthetic organic chemistry and biological fields .
- Methods : A large number of efforts have been made to develop a wide range of methodologies for the synthesis of 2-aminobenzothiazole and its derivatives .
- Results : 2-Aminobenzothiazole significantly serves as a reactant or a reaction intermediate for affording various fused heterocycles .
-
Synthesis of 2-Amino-4-hydroxybutanoic Acid
- Field : Biochemistry
- Application Summary : Aldolases and transaminases have been combined for the synthesis of 2-Amino-4-hydroxybutanoic acid .
- Methods : The specific methods of application or experimental procedures are not explicitly mentioned in the source .
- Results : The result of this application is not explicitly mentioned in the source .
- Chemical Reactions
- Field : Organic Chemistry
- Application Summary : 2-Aminobenzothiazole significantly serves as a reactant or a reaction intermediate for affording various fused heterocycles .
- Methods : NH2 and endocyclic N functions of 2-aminobenzothiazole are suitable to assist reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold .
- Results : This review highlights various synthetic methodologies and chemical reactions of 2-aminobenzothiazole .
Safety And Hazards
The safety information for 2-Amino-4-hydroxybenzothiazole includes a GHS07 pictogram, a warning signal word, and hazard statements H302 - H319 . The precautionary statements are P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P337 + P313 . The hazard classifications are Acute Tox. 4 Oral - Eye Irrit. 2 .
Future Directions
2-Amino-4-hydroxybenzothiazole has numerous potential applications in various fields due to its biological properties. The development of targeted synthesis of benzothiazole analogs is a promising future direction . The concept of green synthesis, including one-pot multicomponent reactions, is a promising trend in the synthesis of bioactive derivatives of 2-aminobenzothiazole .
properties
IUPAC Name |
2-amino-1,3-benzothiazol-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2OS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3,10H,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFQJPSASUCHKRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20225692 |
Source
|
| Record name | 2-Amino-4-hydroxybenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20225692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-hydroxybenzothiazole | |
CAS RN |
7471-03-6 |
Source
|
| Record name | 2-Amino-4-benzothiazolol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7471-03-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-4-hydroxybenzothiazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007471036 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7471-03-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403535 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Amino-4-hydroxybenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20225692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Benzothiazolol, 2-amino | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.128.852 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-AMINO-4-HYDROXYBENZOTHIAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OBI166S5VM | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
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| Model | Template_relevance |
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| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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